![molecular formula C23H17N3O2 B302053 N'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide](/img/structure/B302053.png)
N'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide
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Overview
Description
N'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide, also known as MBBC, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of benzofuran derivatives and has shown promising results in various biological assays.
Mechanism of Action
The mechanism of action of N'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is not fully understood, but it is believed to act through multiple pathways. It has been reported to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and topoisomerase II. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to decrease the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). It has been reported to decrease the levels of lipid peroxidation and increase the levels of glutathione (GSH).
Advantages and Limitations for Lab Experiments
N'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has shown promising results in various biological assays and has a wide range of potential therapeutic applications. However, this compound has some limitations as well. It is a relatively new compound, and its toxicity and pharmacokinetics are not fully understood. Further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for the research on N'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer, inflammation, and viral infections. Another direction is to study its pharmacokinetics and toxicity in animal models. Further studies are also needed to elucidate its mechanism of action and identify its molecular targets. Finally, the development of novel derivatives of this compound with improved efficacy and reduced toxicity is an exciting area of research.
Synthesis Methods
The synthesis of N'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide involves the condensation reaction of 2-methylindole-3-carboxaldehyde and 1-(2-hydroxyphenyl)-2-(2-nitrophenyl)ethanone in the presence of hydrazine hydrate. The reaction yields this compound as a yellow solid with a melting point of 292-294°C. The purity of this compound can be confirmed by various spectroscopic techniques such as NMR and IR.
Scientific Research Applications
N'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been extensively studied for its potential therapeutic applications. It has shown significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been reported to have anti-inflammatory, antimicrobial, and antiviral properties. It has shown promising results in animal models of arthritis, sepsis, and viral infections.
properties
Molecular Formula |
C23H17N3O2 |
---|---|
Molecular Weight |
367.4 g/mol |
IUPAC Name |
N//'-[(Z)-(2-methylindol-3-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide |
InChI |
InChI=1S/C23H17N3O2/c1-14-19(17-8-4-5-9-20(17)25-14)13-24-26-23(27)22-12-18-16-7-3-2-6-15(16)10-11-21(18)28-22/h2-13,24H,1H3,(H,26,27)/b19-13+ |
InChI Key |
QFPURGCBJNOXLC-CPNJWEJPSA-N |
Isomeric SMILES |
CC\1=NC2=CC=CC=C2/C1=C/NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54 |
SMILES |
CC1=NC2=CC=CC=C2C1=CNNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54 |
Canonical SMILES |
CC1=NC2=CC=CC=C2C1=CNNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54 |
Origin of Product |
United States |
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